Cas no 669704-14-7 (4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid)
4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 4-Methyl-3-(tetrahydrofuran-2-carboxamido)benzoic acid
- 4-methyl-3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid(SALTDATA: FREE)
- 4-methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid
- Benzoic acid, 4-methyl-3-[[(tetrahydro-2-furanyl)carbonyl]amino]- (9CI)
- BS-38419
- AKOS017272189
- 4-methyl-3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid
- 4-methyl-3-(oxolane-2-carbonylamino)benzoic acid
- AN-979/42273819
- 4-Methyl-3-(tetrahydrofuran-2-carboxamido)benzoicacid
- MFCD04091207
- AKOS000132662
- 4-methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic acid, AldrichCPR
- 669704-14-7
- STK277100
- BENZOIC ACID, 4-METHYL-3-[[(TETRAHYDRO-2-FURANYL)CARBONYL]AMINO]-
- 4-METHYL-3-(OXOLANE-2-AMIDO)BENZOIC ACID
- DB-285674
- 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid
-
- MDL: MFCD04091207
- Inchi: 1S/C13H15NO4/c1-8-4-5-9(13(16)17)7-10(8)14-12(15)11-3-2-6-18-11/h4-5,7,11H,2-3,6H2,1H3,(H,14,15)(H,16,17)
- InChI Key: GKSYTSXHEUFQLG-UHFFFAOYSA-N
- SMILES: O1CCCC1C(NC1C=C(C(=O)O)C=CC=1C)=O
Computed Properties
- Exact Mass: 249.10000
- Monoisotopic Mass: 249.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.331
- Boiling Point: 504.7°C at 760 mmHg
- Flash Point: 259.1°C
- Refractive Index: 1.617
- PSA: 75.63000
- LogP: 1.88370
4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB221974-1 g |
4-Methyl-3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid; 95% |
669704-14-7 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB221974-5 g |
4-Methyl-3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid; 95% |
669704-14-7 | 5 g |
€381.90 | 2023-07-20 | ||
| Chemenu | CM282654-5g |
4-Methyl-3-(tetrahydrofuran-2-carboxamido)benzoic acid |
669704-14-7 | 95% | 5g |
$*** | 2023-05-29 | |
| TRC | B101745-50mg |
4-Methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic Acid |
669704-14-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B101745-100mg |
4-Methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic Acid |
669704-14-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B101745-500mg |
4-Methyl-3-[(tetrahydrofuran-2-ylcarbonyl)amino]benzoic Acid |
669704-14-7 | 500mg |
$ 80.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1242692-5g |
Benzoic acid, 4-methyl-3-[[(tetrahydro-2-furanyl)carbonyl]amino]- (9CI) |
669704-14-7 | 95% | 5g |
$355 | 2023-09-04 | |
| abcr | AB221974-1g |
4-Methyl-3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid, 95%; . |
669704-14-7 | 95% | 1g |
€137.20 | 2025-04-17 | |
| abcr | AB221974-5g |
4-Methyl-3-[(tetrahydro-2-furanylcarbonyl)amino]benzoic acid, 95%; . |
669704-14-7 | 95% | 5g |
€381.90 | 2024-04-16 | |
| A2B Chem LLC | AH16613-1g |
4-Methyl-3-(tetrahydrofuran-2-carboxamido)benzoic acid |
669704-14-7 | 95% | 1g |
$120.00 | 2024-04-19 |
4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid
Research Briefing on 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid (CAS: 669704-14-7)
4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid (CAS: 669704-14-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.
Recent studies have focused on the synthesis and characterization of 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid, highlighting its potential as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity. These efforts are critical for ensuring the reproducibility and reliability of subsequent biological evaluations.
One of the primary research objectives has been to investigate the compound's pharmacological properties. Preliminary in vitro studies have demonstrated that 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid exhibits moderate inhibitory activity against certain enzymatic targets, suggesting its potential utility in the design of enzyme inhibitors. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for this activity.
In addition to its enzymatic inhibition potential, recent findings have also explored the compound's role in modulating cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid could influence key signaling pathways involved in inflammation and apoptosis. These findings open new avenues for the development of anti-inflammatory and anti-cancer therapeutics.
The compound's synthetic accessibility has also been a focal point of research. Recent advancements in organic synthesis have enabled the efficient production of 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid with high yields and minimal byproducts. These improvements are expected to facilitate large-scale production and further pharmacological investigations.
Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Ongoing research is addressing these limitations through structural modifications and formulation strategies.
In conclusion, 4-Methyl-3-(tetrahydrofuran-2-ylcarbonyl)aminobenzoic Acid (CAS: 669704-14-7) represents a promising candidate for future drug discovery efforts. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Continued exploration of its properties and applications is expected to yield significant contributions to the development of novel therapeutics.
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